Cas no 28392-96-3 (Warfarin Alcohol (Mixture of Diastereomers))

Warfarin Alcohol (Mixture of Diastereomers) structure
28392-96-3 structure
Product Name:Warfarin Alcohol (Mixture of Diastereomers)
CAS No:28392-96-3
MF:C19H18O4
MW:310.343825817108
CID:281686
PubChem ID:54712717
Update Time:2025-04-19

Warfarin Alcohol (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,4-hydroxy-3-(3-hydroxy-1-phenylbutyl)-
    • Warfarin Alcohol (Mixture of Diastereomers)
    • 3-[α-(2-Hydroxypropyl)benzyl]-4-hydroxycouMarin
    • Warfarin Alcohol
    • 4-hydroxy-3-(3-hydroxy-1-phenylbutyl)chromen-2-one
    • 2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-hydroxy-1-phenylbutyl)-
    • CHEBI:187190
    • 3-[
    • 4-hydroxy-3-(3-hydroxy-1-phenylbutyl)-2H-chromen-2-one
    • ZUJMMGHIYSAEOU-UHFFFAOYSA-N
    • 28392-96-3
    • 3-[alpha-(2-Hydroxypropyl)benzyl]-4-hydroxycouMarin
    • CHEMBL232230
    • UNII-ASZ12CF9OS
    • 3-(alpha-(2-Hydroxypropyl)benzyl)-4-hydroxycoumarin
    • A-(2-Hydroxypropyl)benzyl]-4-hydroxycoumarin
    • 4-Hydroxy-3-(3-hydroxy-1-phenylbutyl)-coumarin
    • AKOS030254778
    • ASZ12CF9OS
    • DTXSID30951056
    • SCHEMBL7354259
    • 2-Hydroxy-3-(3-hydroxy-1-phenylbutyl)-4H-1-benzopyran-4-one
    • 4-Hydroxy-3-(3-hydroxy-1-phenylbutyl)-2H-1-benzopyran-2-one; 4-Hydroxy-3-[a-(2-hydroxypropyl)benzyl]coumarin; 3-[a-(2-Hydroxypropyl)benzyl]-4-hydroxycoumarin;
    • Inchi: 1S/C19H18O4/c1-12(20)11-15(13-7-3-2-4-8-13)17-18(21)14-9-5-6-10-16(14)23-19(17)22/h2-10,12,15,20-21H,11H2,1H3
    • InChI Key: ZUJMMGHIYSAEOU-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(=C(C1=O)C(C1C=CC=CC=1)CC(C)O)O

Computed Properties

  • Exact Mass: 310.12100
  • Monoisotopic Mass: 310.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Melting Point: >78oC (dec.)
  • Solubility: Acetone (Slightly), Methanol (Slightly)
  • PSA: 70.67000
  • LogP: 3.40140

Warfarin Alcohol (Mixture of Diastereomers) Security Information

  • Storage Condition:Refrigerator

Warfarin Alcohol (Mixture of Diastereomers) Pricemore >>

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